Cas no 252060-11-0 (1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 252060-11-0
• MF: C₂₀H₁₅FN₂O₂
• MW: 334.343708276749
• CID: 5024910
• Update Time: 2025-05-19

1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[(4-fluorophenyl)methyl]-6-(4-methoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• Oprea1_667236
• 1-(4-fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
• 1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• Inchi： 1S/C20H15FN2O2/c1-25-18-9-4-15(5-10-18)19-11-6-16(12-22)20(24)23(19)13-14-2-7-17(21)8-3-14/h2-11H,13H2,1H3
• InChI Key： WJFAKMGIUCHQLC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C(C#N)=CC=C1C1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 602
• XLogP3: 3.5
• Topological Polar Surface Area: 53.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

Comprehensive Overview of 1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252060-11-0)

The compound 1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile (CAS No. 252060-11-0) is a specialized organic molecule with a unique structural framework. This pyridinecarbonitrile derivative has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced material synthesis. The presence of both fluorobenzyl and methoxyphenyl moieties in its structure contributes to its distinctive chemical properties, making it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has surged, driven by their versatility in medicinal chemistry. Searches for terms such as "fluorinated pyridine derivatives" and "methoxy-substituted heterocycles" have increased significantly, reflecting the growing interest in these compounds. Researchers are particularly intrigued by the potential of this molecule to serve as a building block for kinase inhibitors or anti-inflammatory agents, aligning with current trends in targeted drug development.

The synthesis of CAS No. 252060-11-0 typically involves multi-step organic reactions, with careful attention to the introduction of the fluorobenzyl group and methoxyphenyl substituent. Analytical characterization of this compound often employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are frequently searched topics in analytical chemistry forums. The compound's stability under various conditions has also become a point of discussion in pharmaceutical formulation circles.

From a structural perspective, the 2-oxo-1,2-dihydropyridine core of this molecule offers interesting electronic properties that have implications for materials science applications. Recent search trends show growing curiosity about "π-conjugated systems for organic electronics" and "fluorinated organic semiconductors," areas where this compound might find utility. The cyano group at the 3-position adds another dimension to its potential applications, possibly serving as an anchor point for further chemical modifications.

In pharmaceutical contexts, the 4-fluorobenzyl moiety is particularly noteworthy, as fluorinated aromatic compounds often exhibit enhanced metabolic stability and membrane permeability - properties highly sought after in drug design. Database searches reveal that professionals frequently look for information on "fluorine in medicinal chemistry" and "structure-activity relationships of pyridine derivatives," topics directly relevant to this compound. The 4-methoxyphenyl group may contribute to specific binding interactions with biological targets, a subject of ongoing investigation in molecular modeling studies.

Quality control aspects of 1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile production have become increasingly important, with search analytics showing rising interest in "HPLC methods for heterocyclic compound analysis" and "spectroscopic purity determination." The compound's crystalline properties and solubility characteristics are also frequently discussed in pharmaceutical development forums, particularly in relation to formulation challenges.

Environmental and safety considerations regarding pyridinecarbonitrile derivatives have also emerged as a significant topic, with many researchers investigating "green chemistry approaches to heterocycle synthesis." While CAS No. 252060-11-0 itself is not classified as hazardous, proper handling procedures for similar compounds are often searched in laboratory safety databases, reflecting the scientific community's commitment to responsible research practices.

The commercial availability of 1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile has expanded in recent years, with supplier searches often including terms like "high-purity pyridine derivatives" and "custom heterocyclic compound synthesis." This availability has facilitated broader research into its potential applications across multiple scientific disciplines, from medicinal chemistry to materials science.

Future research directions for this compound may explore its potential in catalysis or as a ligand in coordination chemistry, areas that have seen increased academic interest. The compound's structural features make it a candidate for investigation in these fields, particularly as researchers seek to develop new molecular scaffolds with tailored properties. Ongoing studies continue to reveal new aspects of this interesting molecule's behavior and potential utility.